![molecular formula C10H14N2O2 B6257357 3-[benzyl(nitroso)amino]propan-1-ol CAS No. 39885-22-8](/img/no-structure.png)
3-[benzyl(nitroso)amino]propan-1-ol
Overview
Description
3-[benzyl(nitroso)amino]propan-1-ol is a chemical compound with the molecular formula C10H14N2O2 . It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of this compound could potentially involve the reaction of amines with nitrous acid . Nitrous acid is usually made by reacting a solution containing sodium or potassium nitrite with hydrochloric acid .Molecular Structure Analysis
The molecular structure of this compound consists of a benzyl group attached to a nitrosoamino group, which is further attached to a propan-1-ol group .Chemical Reactions Analysis
The reaction of amines with nitrous acid can lead to the formation of nitrosamines . In the case of secondary amines, this reaction results in a yellow oil called a nitrosamine .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[benzyl(nitroso)amino]propan-1-ol involves the reduction of benzyl nitrite to benzyl nitroso compound, followed by the reaction of the benzyl nitroso compound with 3-aminopropan-1-ol to yield the final product.", "Starting Materials": [ "Benzyl nitrite", "3-aminopropan-1-ol", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve benzyl nitrite (1.0 g) in ethanol (10 mL) and add sodium nitrite (0.5 g) and hydrochloric acid (1.0 mL). Stir the mixture at room temperature for 30 minutes to obtain the benzyl nitroso compound.", "Step 2: Add the benzyl nitroso compound to a solution of 3-aminopropan-1-ol (1.2 g) in ethanol (10 mL) and sodium hydroxide (0.5 g). Stir the mixture at room temperature for 2 hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the final product as a white solid." ] } | |
CAS RN |
39885-22-8 |
Molecular Formula |
C10H14N2O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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